Dihydro Isoferulic Acid 3-O-β-D-Glucuronide
Dihydro Isoferulic Acid 3-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1187945-72-7
VCID:
VC0128934
InChI:
InChI=1S/C16H20O10/c1-24-8-4-2-7(3-5-10(17)18)6-9(8)25-16-13(21)11(19)12(20)14(26-16)15(22)23/h2,4,6,11-14,16,19-21H,3,5H2,1H3,(H,17,18)(H,22,23)/t11-,12-,13+,14-,16+/m0/s1
SMILES:
COC1=C(C=C(C=C1)CCC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C16H20O10
Molecular Weight:
372.326
Dihydro Isoferulic Acid 3-O-β-D-Glucuronide
CAS No.: 1187945-72-7
Reference Standards
VCID: VC0128934
Molecular Formula: C16H20O10
Molecular Weight: 372.326
| CAS No. | 1187945-72-7 |
|---|---|
| Product Name | Dihydro Isoferulic Acid 3-O-β-D-Glucuronide |
| Molecular Formula | C16H20O10 |
| Molecular Weight | 372.326 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[5-(2-carboxyethyl)-2-methoxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H20O10/c1-24-8-4-2-7(3-5-10(17)18)6-9(8)25-16-13(21)11(19)12(20)14(26-16)15(22)23/h2,4,6,11-14,16,19-21H,3,5H2,1H3,(H,17,18)(H,22,23)/t11-,12-,13+,14-,16+/m0/s1 |
| Standard InChIKey | OSJGZCUHTGTJHT-JHZZJYKESA-N |
| SMILES | COC1=C(C=C(C=C1)CCC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | 5-(2-Carboxyethyl)-2-methoxyphenyl β-D-Glucopyranosiduronic Acid; Dihydroisoferulic Acid 3-O-Glucuronide; |
| PubChem Compound | 49844034 |
| Last Modified | Nov 11 2021 |
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